Cas no 62315-35-9 (Benzenehexanoic acid, 4-methyl-)
62315-35-9 structure
Product Name:Benzenehexanoic acid, 4-methyl-
CAS No:62315-35-9
MF:C13H18O2
MW:206.280824184418
CID:449583
PubChem ID:23083861
Update Time:2025-04-19
Benzenehexanoic acid, 4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenehexanoic acid, 4-methyl-
- 6-(4-methylphenyl)hexanoic acid
- SCHEMBL878982
- 62315-35-9
- 6-p-tolyl-hexanoic acid
- MFCD12172600
- AKOS009480990
- DTXSID20630429
- 6-(p-Tolyl)hexanoic acid
-
- Inchi: 1S/C13H18O2/c1-11-7-9-12(10-8-11)5-3-2-4-6-13(14)15/h7-10H,2-6H2,1H3,(H,14,15)
- InChI Key: SBUWTMNODQOPKG-UHFFFAOYSA-N
- SMILES: OC(CCCCCC1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 206.13074
- Monoisotopic Mass: 206.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Benzenehexanoic acid, 4-methyl- Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
62315-35-9 (Benzenehexanoic acid, 4-methyl-) Related Products
- 501-52-0(3-Phenylpropionic acid)
- 4165-96-2(3-phenylpentanedioic acid)
- 3443-45-6(1-Pyrenebutyric acid)
- 4521-22-6(4-(p-Tolyl)butyric acid)
- 5581-75-9(6-Phenylhexanoic acid)
- 1505-50-6(3-(4-Methylphenyl)propanoic Acid)
- 782-28-5(2-Naphthalenebutanoic Acid)
- 1821-12-1(4-Phenylbutyric acid)
- 2270-20-4(5-Phenylvaleric acid)
- 26547-51-3(8-Phenyloctanoic acid)
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